Cas no 150517-44-5 (3-Isoxazolecarboxamide, 5-methyl-N-[(4-methylphenyl)methyl]-)

• Product Name: 3-Isoxazolecarboxamide, 5-methyl-N-[(4-methylphenyl)methyl]-
• CAS No: 150517-44-5
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 1321869
• Update Time: 2024-08-18

3-Isoxazolecarboxamide, 5-methyl-N-[(4-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxamide, 5-methyl-N-[(4-methylphenyl)methyl]-

• Inchi： 1S/C13H14N2O2/c1-9-3-5-11(6-4-9)8-14-13(16)12-7-10(2)17-15-12/h3-7H,8H2,1-2H3,(H,14,16)
• InChI Key： GERSWJOEOVPPRC-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NCC2=CC=C(C)C=C2)=O)=N1

Computed Properties

• Exact Mass: 230.10562

Experimental Properties

• Density: 1.156±0.06 g/cm3(Predicted)
• Boiling Point: 438.3±45.0 °C(Predicted)
• PSA: 55.13
• pka: 13.42±0.46(Predicted)